Cas no 1353101-01-5 (5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride)

• Product Name: 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride
• CAS No: 1353101-01-5
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD16875651
• CID: 842028
• PubChem ID: 70701160
• Update Time: 2025-10-30

5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride
• 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-aMine HCl
• CT0242
• 6311AA
• LS40867
• AX8212660
• AB0077945
• ST24044049
• 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine--hydrogen chloride (1/1)
• CS-0042945
• DB-358660
• 1353101-01-5
• DB-358659
• AKOS016007587
• DTXSID50743930
• 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-aminehydrochloride
• MFCD16875651
• 5,6,7,8-tetrahydro-1,6-naphthyridin-3-amine;hydrochloride
• DS-15439

• MDL： MFCD16875651
• Inchi： 1S/C8H11N3.ClH/c9-7-3-6-4-10-2-1-8(6)11-5-7;/h3,5,10H,1-2,4,9H2;1H
• InChI Key： OWXBECPQNAFQBZ-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=C(C=NC=2CC1)N

Computed Properties

• Exact Mass: 185.0719751g/mol
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9

Additional information on 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride

Introduction to 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride (CAS No. 1353101-01-5)

5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride, identified by its CAS number 1353101-01-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a fused bicyclic system consisting of a pyridine and piperazine moiety, which contributes to its unique chemical properties and biological interactions.

The hydrochloride salt form of 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride enhances its solubility in aqueous systems, making it more amenable for formulation in drug delivery systems and biological assays. This solubility profile is particularly advantageous for pharmaceutical applications where bioavailability and metabolic stability are critical factors. The compound’s amine functionality at the 3-position provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of naphthyridine derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds within this class exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride aligns well with these pharmacophores, suggesting its potential as a lead compound or intermediate in drug discovery campaigns.

In particular, research has focused on leveraging the inherent flexibility of the piperazine ring to modulate binding interactions with biological targets. The 3-amino group in 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride serves as a key pharmacophoric element that can engage with various enzymes and receptors. This has prompted investigations into its role as a scaffold for designing molecules that interact with protein kinases and other therapeutic targets implicated in diseases such as cancer and neurodegeneration.

One notable area of exploration is the use of 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in pathological conditions. The ability to selectively inhibit specific kinases holds promise for treating a variety of diseases with high precision. Preliminary studies have shown that derivatives of this compound can exhibit potent inhibitory effects on certain kinases by binding to their active sites through hydrogen bonding networks involving the amine and nitrogen atoms.

The synthesis of 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride involves multi-step organic transformations that highlight the synthetic versatility of naphthyridine systems. Key synthetic strategies often include cyclization reactions to form the fused bicyclic core followed by functional group manipulations to introduce the desired substituents. The hydrochloride salt formation is typically achieved through quaternization followed by treatment with hydrochloric acid or other acidifying agents.

The pharmacokinetic profile of 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-amine hydrochloride is another critical aspect that has been examined in preclinical studies. These studies aim to evaluate parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding these properties is essential for optimizing drug formulations and predicting clinical efficacy. Initial data suggest that this compound exhibits moderate solubility and bioavailability when administered orally or intravenously.

From a computational chemistry perspective,5 , 6 , 7 , 8 - Tetrahydro - 1 , 6 - Naphthyridin - 3 - Amin e Hydroch lor ide has been subjected to molecular docking simulations to explore its binding interactions with target proteins. These simulations provide insights into the molecular recognition processes and help rationalize structure-function relationships. The results from these studies have guided efforts to optimize the compound’s potency and selectivity by making strategic modifications to its chemical structure.

The growing interest in 5 , 6 , 7 , 8 - Tetrahydro - 1 , 6 - Naph thy rid ine - 3 - Amin e Hydroch lor ide is also reflected in its increasing presence in patent literature and scientific publications. Researchers are continually investigating new synthetic routes and exploring novel applications for this versatile scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field.

In conclusion,5 , 6 , 7 , 8 - Tetrahydro - 1 , 6 - Naph thy rid ine - 3 - Amin e Hydroch lor ide (CAS No. 1353101-01-5) represents a promising entity in pharmaceutical research with significant potential for further development into therapeutic agents. Its unique structural features combined with its demonstrated biological activities make it an attractive candidate for drug discovery programs targeting various diseases.